4-({4-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}methyl)benzoic acid

• IUPAC Name: 4-[[4-[(E)-(2,5-dioxoimidazolidin-4-ylidene)methyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C18H14N2O5/c21-16-15(19-18(24)20-16)9-11-3-7-14(8-4-11)25-10-12-1-5-13(6-2-12)17(22)23/h1-9H,10H2,(H,22,23)(H2,19,20,21,24)/b15-9+
• InChI Key: KTGZGMXRDJXCKX-OQLLNIDSSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)C=C3C(=O)NC(=O)N3)C(=O)O
• Isomeric SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)/C=C/3\C(=O)NC(=O)N3)C(=O)O
• Molecular Formula: C18H14N2O5
• Molecular Weight: 338.3 g/mol

Description

4-({4-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}methyl)benzoic acid, also known as BIRB 796, is a small molecule inhibitor that belongs to the family of diaryl ureas. It was first discovered by Boehringer Ingelheim in 2000 as a potent inhibitor of p38 MAP kinase. Since then, BIRB 796 has been extensively studied for its potential applications in various scientific research fields.

Scientific Research Applications

Antioxidant Activity

Research on phenyl ether derivatives from marine-derived fungi, such as Aspergillus carneus, shows significant antioxidant properties. For example, compounds structurally related to the queried acid demonstrated strong antioxidant activity, comparable to that of ascorbic acid. This suggests potential applications in developing natural antioxidants for food preservation, pharmaceuticals, and cosmetics to combat oxidative stress-related damages (Lan-lan Xu et al., 2017).

Environmental Remediation

Studies on the treatment of phenoxyacetic and benzoic acid herbicides with membrane bioreactor (MBR) technology demonstrate efficient degradation of these compounds in wastewater. Such research points towards applications in environmental remediation, particularly in the treatment of agricultural, commercial, and domestic pesticide residues in water bodies (Avik. J. Ghoshdastidar & A. Tong, 2013).

Polymer Science

The enzymatic oxidative polymerization of para-imine functionalized phenol derivatives has been explored for creating new polymers with specific properties. Research in this area could lead to the development of novel materials with applications in electronics, coatings, and biodegradable plastics (Altug Kumbul et al., 2015).

Food and Beverage Industry

Investigations into the presence of methylglyoxal and related compounds in food and organisms highlight the importance of understanding these compounds' roles in food chemistry and potential health implications. Such research could inform the development of healthier food products and dietary supplements (I. Nemet et al., 2006).

Anticorrosive Applications

Synthesis and characterization of new compounds based on 8-hydroxyquinoline for steel corrosion inhibition in HCl solution provide insights into developing novel anticorrosive agents. These findings could be applied in the coatings industry to protect infrastructure and machinery (M. Rbaa et al., 2020).